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Compound of Interest

Compound Name: Voleneol

Cat. No.: B133372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the sesquiterpene Voleneol, focusing on its

core physicochemical properties, relevant experimental methodologies, and known biological

activities. The information is intended to support research and development efforts in

pharmacology and medicinal chemistry.

Core Physicochemical Properties
Voleneol is a naturally occurring sesquiterpenoid that has been isolated from various plant

species, including the seeds of Guarea guidonia and the herbs of Curcuma wenyujin[1][2]. Its

chemical identity is well-defined, providing a solid foundation for experimental research.
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Identifier Value

CAS Number 70389-88-7[1][2][3][4][5]

Molecular Formula C₁₅H₂₆O₂[1][3][4]

Molecular Weight 238.37 g/mol [1][2][3][4][5]

IUPAC Name

(1S,2S,4aR,5R,8aS)-4a-methyl-8-methylidene-

2-propan-2-yl-1,2,3,4,5,6,7,8a-

octahydronaphthalene-1,5-diol[2][4]

Synonyms
Volenol, Eudesm-4(15)-ene-1beta,6alpha-diol,

1beta,6alpha-Dihydroxyeudesm-4(15)-ene[2][3]

Predicted and Observed Properties
The following table summarizes key physicochemical data for Voleneol. It should be noted that

several of these values are predicted through computational models and await experimental

verification.

Property Value / Observation Source

Physical Form Powder[3] ChemicalBook

Boiling Point 346.8 ± 42.0 °C (Predicted) [3][5]

Density 1.02 ± 0.1 g/cm³ (Predicted) [3][6]

pKa 14.74 ± 0.70 (Predicted) [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[3]

ChemicalBook

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year.
[6]
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While specific, published protocols for the determination of all of Voleneol's physicochemical

properties are not readily available, standard methodologies in analytical and physical

chemistry can be applied.

Isolation and Purification
Voleneol is naturally sourced, requiring extraction and purification from plant material.

Solid-Liquid Extraction (SLE): This is a common method for extracting non-volatile

compounds. The plant matrix is soaked in a suitable solvent (e.g., ethyl acetate) to dissolve

the target compound.

Hydrodistillation: This technique can be used for semi-volatile compounds.

Chromatography: Following initial extraction, techniques such as column chromatography

and High-Performance Liquid Chromatography (HPLC) are essential for isolating Voleneol
to a high degree of purity (e.g., ≥98%)[2].

Workflow for Physicochemical Characterization
A logical workflow is critical for characterizing a research compound like Voleneol. The

following diagram illustrates a standard sequence of experimental determinations.
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Caption: A generalized workflow for the physicochemical characterization of a purified natural

compound.

Key Experimental Methodologies
Melting Point Determination: A calibrated melting point apparatus should be used. A small,

dry sample of powdered Voleneol is packed into a capillary tube and heated at a controlled

rate. The range from the temperature at which the first drop of liquid appears to the

temperature at which the entire sample is liquid is recorded.

Solubility Testing (Shake-Flask Method): To determine solubility in a specific solvent (e.g.,

water, ethanol), an excess amount of Voleneol is added to a known volume of the solvent in

a sealed flask. The mixture is agitated in a constant temperature bath until equilibrium is
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reached (typically 24-48 hours). The solution is then filtered, and the concentration of

dissolved Voleneol is measured using a validated analytical method like HPLC-UV.

pKa Determination (Potentiometric Titration): For acidic or basic functional groups, this

method is standard. A solution of Voleneol is titrated with a strong acid or base. The pH of

the solution is monitored with a calibrated pH meter as a function of the volume of titrant

added. The pKa is determined from the midpoint of the resulting titration curve.

Biological Activity and Signaling Pathways
Preliminary research indicates that Voleneol possesses anti-inflammatory properties. Studies

have shown that it can attenuate the inflammatory response induced by lipopolysaccharide

(LPS) in BV2 microglial cells[6][7].

The mechanism for this effect involves the dose-dependent suppression of the protein

expression of two key inflammatory enzymes:

Inducible Nitric Oxide Synthase (iNOS)

Cyclooxygenase-2 (COX-2)

LPS is known to activate inflammatory cascades, such as the NF-κB pathway, which are

primary drivers for the transcription of iNOS and COX-2 genes. The ability of Voleneol to
suppress the expression of these proteins suggests it acts as an inhibitor at an upstream point

in this signaling pathway.

Proposed Anti-Inflammatory Signaling Pathway
The following diagram illustrates the proposed mechanism by which Voleneol may exert its

anti-inflammatory effects.
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Caption: Voleneol's proposed inhibition of the LPS-induced inflammatory pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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